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Compound of Interest

Compound Name: 2-(Formylamino)benzoic acid

Cat. No.: B1329779

For Immediate Release

This application note provides a comprehensive protocol for the synthesis of 2-
(formylamino)benzoic acid, a key intermediate in the development of various
pharmaceuticals and specialty chemicals. The procedure outlines the N-formylation of
anthranilic acid using a practical and efficient method. This document is intended for
researchers, scientists, and professionals in the field of drug development and organic
synthesis.

Introduction

2-(Formylamino)benzoic acid, also known as N-formylanthranilic acid, is a valuable building
block in organic synthesis. Its structure, featuring both a carboxylic acid and a formamide group
in an ortho-arrangement, allows for diverse chemical transformations, making it a crucial
precursor for the synthesis of quinazolinones, dyes, and other heterocyclic compounds with
potential biological activity. This protocol details a robust and high-yielding synthesis from
readily available anthranilic acid.

Reaction Scheme

The synthesis proceeds via the N-formylation of anthranilic acid using formic acid. The reaction
is driven to completion by the removal of water through azeotropic distillation.
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 To cite this document: BenchChem. [Synthesis of 2-(Formylamino)benzoic Acid: A Detailed
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329779#synthesis-of-2-formylamino-benzoic-acid-
from-anthranilic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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